8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine
Overview
Description
“8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine” is a chemical compound with the molecular formula C14H11IN2O . It is part of the imidazopyridine class of compounds, which are recognized as important scaffolds in medicinal chemistry due to their wide range of applications .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives has been reported in various studies . These compounds can be synthesized using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzyl group attached to the 8th position of an imidazo[1,2-a]pyridine ring via an oxygen atom, and an iodine atom attached to the 3rd position .Chemical Reactions Analysis
Imidazo[1,2-a]pyridine derivatives, including “this compound”, can undergo various chemical reactions. For instance, they can participate in condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Substituted Pyridones : The compound serves as a novel cyclic intermediate in synthesizing 1-(2-aminoethyl)-3-hydroxy-2-methyl-4(1H)-pyridone, a well-known Fe III chelator. This highlights its role in complex organic synthesis pathways (Wireko, Matthews, Thoman, Hennes, & Sickman, 1995).
Chemoselective Iodination : Research on the chemoselective iodination of imidazo[1,2-a]pyridines demonstrates the compound's utility in synthesizing diverse molecular structures, essential for developing novel organic compounds (Zhao, Li, Yang, Liu, Huang, & Chai, 2018).
Medicinal Chemistry Applications
Antiulcer Agents : In the development of antiulcer agents, 8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine derivatives have been synthesized and tested for their cytoprotective properties, illustrating its potential in pharmaceutical applications (Starrett, Montzka, Crosswell, & Cavanagh, 1989).
Antiviral Activity : The compound has been used in synthesizing novel erythrofuranosyl imidazo[1,2-a]pyridine C-nucleosides, showing significant activity against human cytomegalovirus, underscoring its relevance in antiviral drug development (Gudmundsson, Williams, Drach, & Townsend, 2003).
Material Science and Chemistry
Catalysis and Chemical Synthesis : The compound has been involved in studies focusing on copper-catalyzed amination for synthesizing pyrido[1,2-a]benzimidazoles, an important reaction in material science and catalysis (Masters, Rauws, Yadav, Herrebout, van der Veken, & Maes, 2011).
Luminescent Properties in Chemistry : Investigations into the luminescent properties of compounds derived from this compound indicate its potential application in developing materials with specific photophysical properties (Srivastava, Singh, Kumari, Yadav, Gulino, Speghini, Nagarajan, & Mishra, 2017).
Future Directions
Imidazo[1,2-a]pyridine derivatives, including “8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine”, have been recognized as important scaffolds in medicinal chemistry due to their wide range of applications . Therefore, future research may focus on exploring their potential uses in drug discovery and development .
Properties
IUPAC Name |
3-iodo-8-phenylmethoxyimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11IN2O/c15-13-9-16-14-12(7-4-8-17(13)14)18-10-11-5-2-1-3-6-11/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKJCFRKLPAJOHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CN3C2=NC=C3I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11IN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50722982 | |
Record name | 8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50722982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885276-38-0 | |
Record name | 8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50722982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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